Metal-free visible light-promoted synthesis of isothiazoles: a catalytic approach for N–S bond formation from iminyl radicals under batch and flow conditions†

Green Chemistry Pub Date: 2020-09-25 DOI: 10.1039/D0GC02618B

Abstract

A sustainable synthesis of isothiazoles has been developed using an α-amino-oxy acid auxiliary and applying photoredox catalysis. This simple strategy features mild conditions, broad scope and wide functional group tolerance representing a new enviromentally friendly option to prepare these highly valuable heterocycles. Furthermore, the synthetic value of the method is highlighted by the preparation of a natural product derivative and the implementation of the reaction in a continuous flow setup.

Graphical abstract: Metal-free visible light-promoted synthesis of isothiazoles: a catalytic approach for N–S bond formation from iminyl radicals under batch and flow conditions
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